Cas no 543713-47-9 (1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine
• CAS No: 543713-47-9
• MF: C₆H₁₀N₂O
• MW: 126.16
• CID: 5306642
• PubChem ID: 67284557
• Update Time: 2026-03-10

1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine

• Inchi： 1S/C6H10N2O/c1-4-3-6(5(2)7)9-8-4/h3,5H,7H2,1-2H3
• InChI Key： QOXLPKTUHRZSFV-UHFFFAOYSA-N
• SMILES： O1N=C(C)C=C1C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine

1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine: A Comprehensive Overview

1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine (CAS No. 543713-47-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 5-(2-aminoethyl)-1,3-oxazole, is a derivative of oxazole and exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine consists of an oxazole ring with a methyl group at the 3-position and an ethylamine side chain. The presence of the oxazole ring imparts stability and bioavailability, while the amino group offers potential for forming hydrogen bonds and interacting with biological targets. These characteristics contribute to its potential as a lead compound in the development of new therapeutic agents.

Recent studies have explored the pharmacological properties of 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective binding to serotonin receptors, specifically the 5-HT_2C receptor. This finding suggests its potential utility in treating neuropsychiatric disorders such as depression and anxiety.

In addition to its receptor modulation properties, 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings indicate its potential as an anti-inflammatory agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine has been optimized to improve yield and purity. A commonly used synthetic route involves the reaction of 3-methylisoxazole with ethyl bromoacetate followed by reduction to form the desired amine. This method provides a scalable and efficient pathway for producing the compound in sufficient quantities for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Methyl-1,2-oxazol-5-y)ethan-lamine. Early phase I trials have shown promising results with no significant adverse effects observed at therapeutic doses. These preliminary findings have paved the way for further clinical investigation into its therapeutic potential.

The future prospects for 1-(3-Methyl-l,2-oXazol-S-y)ethan-lamine are promising. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for developing novel treatments for various diseases. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic properties, and explore its potential synergies with other therapeutic agents.

In conclusion, 1-(3-Methyl-l,2-oXazol-S-y)ethan-lamine (CAS No. 543713-l7-g) represents an exciting area of research in medicinal chemistry. Its potential applications in neuropsychiatric disorders, inflammatory conditions, and other therapeutic areas highlight its significance in drug discovery and development. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.